Cas no 125774-17-6 (3-(Benzenesulfonyl)-1-benzylpyrrolidine-2,5-dione)

• Product Name: 3-(Benzenesulfonyl)-1-benzylpyrrolidine-2,5-dione
• CAS No: 125774-17-6
• MF: C₁₇H₁₅NO₄S
• MW: 329.37030339241
• CID: 2760842
• PubChem ID: 14610964
• Update Time: 2025-04-21

3-(Benzenesulfonyl)-1-benzylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 125774-17-6
• 3-(Benzenesulfonyl)-1-benzylpyrrolidine-2,5-dione
• DTXSID20562150

• Inchi： 1S/C17H15NO4S/c19-16-11-15(23(21,22)14-9-5-2-6-10-14)17(20)18(16)12-13-7-3-1-4-8-13/h1-10,15H,11-12H2
• InChI Key： FUXYZMLNRWMPDN-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1C(N(CC2C=CC=CC=2)C(C1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 329.07217913Da
• Monoisotopic Mass: 329.07217913Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 554
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 79.9Ų